Methyl 4-((2-(isoxazol-3-ylamino)-2-oxoacetamido)methyl)piperidine-1-carboxylate

• IUPAC Name: methyl 4-[[[2-(1,2-oxazol-3-ylamino)-2-oxoacetyl]amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C13H18N4O5/c1-21-13(20)17-5-2-9(3-6-17)8-14-11(18)12(19)15-10-4-7-22-16-10/h4,7,9H,2-3,5-6,8H2,1H3,(H,14,18)(H,15,16,19)
• InChI Key: ROYZRHLFLQVBLU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC(CC1)CNC(=O)C(=O)NC2=NOC=C2
• Molecular Formula: C13H18N4O5
• Molecular Weight: 310.31 g/mol

Description

Methyl 4-((2-(isoxazol-3-ylamino)-2-oxoacetamido)methyl)piperidine-1-carboxylate, also known as MIOP, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. MIOP is a synthetic compound that has been designed to selectively inhibit the activity of a specific enzyme, making it a valuable tool for studying the role of this enzyme in various biological processes. In

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry Applications

• Oxindole Synthesis via Palladium-catalyzed CH Functionalization : This technique involves the creation of complex molecules like oxindoles, which are significant in pharmaceutical development. The process employs palladium catalysts to achieve functionalization, indicating the potential of such compounds in facilitating complex synthesis reactions for medicinal chemistry applications (Magano et al., 2014).

• Highly Potent Fluorescence-Tagged Nonimidazole Histamine H3 Receptor Ligands : The development of fluorescence-tagged ligands for the histamine H3 receptor, which are synthesized from piperidine derivatives, highlights the role of such compounds in creating tools for better understanding receptor binding and function in neuroscience research (Amon et al., 2007).

Pharmacological Applications

• Nitrile Oxide versus Nitrone – Switching Regioselectivity of Intramolecular 1,3‐Dipolar Cycloadditions : This study shows the versatility of piperidine-annulated isoxazole or isoxazoline in creating functionalized aminopiperidinecarboxylates. These compounds serve as scaffolds in combinatorial chemistry, useful in drug discovery and development for various therapeutic applications (Würdemann & Christoffers, 2013).

• Discovery of Clinical Candidate K-604 : The identification of a novel ACAT-1 inhibitor, which exhibits significant selectivity and improved pharmacokinetic properties, demonstrates the potential of piperidine-based compounds in the treatment of diseases associated with ACAT-1 overexpression. This highlights the application of such compounds in developing treatments for cardiovascular diseases (Shibuya et al., 2018).

Chemical Synthesis and Material Science

• Synthesis of Alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates : Demonstrates the use of methyl 4-(diethoxymethyl)-3-(pyridin-3-yl)isoxazole-5-carboxylate as a scaffold for creating highly functionalized isoxazole derivatives. This indicates the role of such compounds in material science and organic synthesis for developing new materials and chemical entities (Ruano, Fajardo & Martín, 2005).